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Compound of Interest

Compound Name: Chlorosoman

cat. No.: B1197869

An in-depth analysis of the vapor pressure and volatility of Chlorosoman, a compound of
significant interest in various chemical and toxicological fields, requires a comprehensive
understanding of its physicochemical properties and the methodologies used to determine
them. This guide synthesizes available data to provide a technical overview for researchers,
scientists, and drug development professionals.

Physicochemical Properties of Chlorosoman

Chlorosoman, a structural analog of the nerve agent Soman, possesses distinct vapor
pressure and volatility characteristics that are crucial for its handling, storage, and study.

Vapor Pressure

Vapor pressure is a fundamental thermodynamic property of a substance, indicating the
pressure exerted by its vapor in thermodynamic equilibrium with its condensed phases (solid or
liquid) at a given temperature.

Data Summary:

A comprehensive search of publicly available scientific literature and safety data sheets did not
yield specific experimental values for the vapor pressure of Chlorosoman. However, data for
the closely related compound, Soman (GD), is well-documented and can provide a useful
reference point. The vapor pressure of Soman is reported to be 0.4 mmHg at 25 °C. Itis
important to note that direct extrapolation of this value to Chlorosoman should be done with
caution, as structural differences will influence intermolecular forces and, consequently, vapor
pressure.
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Vapor Pressure

Compound Temperature (°C) Source
(mmHg)
Soman (GD) 25 0.4
Chlorosoman Data not available Data not available
Volatility

Volatility is a material property which describes how readily a substance vaporizes. It is directly
related to a substance's vapor pressure. A substance with a high vapor pressure at a given
temperature is considered to be more volatile.

Data Summary:

Similarly to vapor pressure, specific quantitative data for the volatility of Chlorosoman is not
readily available in the reviewed literature. For context, Soman is classified as a non-persistent
agent with a volatility of 3,900 mg/m3 at 25 °C. This level of volatility indicates that while it can
pose a significant inhalation hazard, it will dissipate more quickly than persistent agents. Given
the structural similarities, it can be inferred that Chlorosoman would also exhibit significant

volatility.
Compound Temperature (°C) Volatility (mg/m?3) Source
Soman (GD) 25 3,900
Chlorosoman Data not available Data not available

Experimental Protocols for Vapor Pressure and
Volatility Determination

The determination of vapor pressure and volatility for compounds like Chlorosoman requires
specialized and highly controlled experimental setups due to their hazardous nature. The
following outlines a general experimental workflow for such determinations.

Experimental Workflow for Vapor Pressure Measurement
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A common method for determining the vapor pressure of low-volatility compounds is the gas

saturation method.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197869#vapor-pressure-and-volatility-of-
chlorosoman]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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